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Compound of Interest

Compound Name: Glycine-1-13C,15N

Cat. No.: B043606

This guide provides a detailed overview of the safety data and handling precautions for
Glycine-1-13C,15N, a stable isotope-labeled amino acid. The information presented is
intended for researchers, scientists, and professionals in drug development who may work with
this compound. While isotopic labeling with 13C and 15N does not significantly alter the
chemical hazards compared to unlabeled glycine, it is crucial to adhere to standard laboratory
safety protocols.

Hazard Identification and Classification

Glycine-1-13C,15N is not classified as a hazardous substance according to the OSHA Hazard
Communication Standard (29 CFR 1910.1200).[1][2] However, as with any chemical, it is
important to handle it with care to avoid potential irritation.

Potential Health Effects:

Eye Contact: May cause mild irritation and redness.[3]

Skin Contact: May cause mild skin irritation.[3]

Inhalation: Inhalation of dust may cause respiratory tract irritation with coughing.[3]

Ingestion: Ingestion of large doses may cause nausea.

Chronic exposure to glycine through ingestion may affect respiration, the spleen, and blood,
potentially causing changes in white blood cell count.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b043606?utm_src=pdf-interest
https://www.benchchem.com/product/b043606?utm_src=pdf-body
https://www.benchchem.com/product/b043606?utm_src=pdf-body
https://resources.finalsite.net/images/v1722357528/mccsdnet/sewjmh04lsn8wrvztz7j/msdssheets_glycine_315_00.pdf
https://mmbio.byu.edu/0000017e-12b0-dfc1-a77e-17bd7fa10000/glycine-pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/glycine.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/glycine.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/glycine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Physical and Chemical Properties

The physical and chemical properties of Glycine-1-13C,15N are comparable to those of

unlabeled glycine. The primary difference is the molecular weight due to the presence of

heavier isotopes.

Property Value

Molecular Formula H21°NCH213CO2H

Molecular Weight 77.05 g/mol

Appearance White crystalline solid/powder

Odor Odorless

Melting Point Decomposes at approximately 233-240 °C
Solubility Soluble in water

Specific Gravity ~1.16 - 1.60 g/cm3

pH 5.6 - 6.4 (5% aqueous solution)

Flash Point Not applicable

Autoignition Temperature

Not applicable

Handling and Storage

Proper handling and storage are essential to maintain the integrity of Glycine-1-13C,15N and

ensure the safety of laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust.

Use with adequate ventilation to minimize dust inhalation.

Wash hands thoroughly after handling the material.
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e Ground all equipment containing the material to prevent static discharge.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials such as strong oxidizing agents and bases.

Protect from moisture.

Exposure Controls and Personal Protection

To minimize exposure, the following personal protective equipment (PPE) and engineering
controls are recommended.

Engineering Controls:

e Use process enclosures or local exhaust ventilation to keep airborne dust levels below
recommended exposure limits.

e Ensure that an eyewash station and safety shower are readily available.

Personal Protective Equipment:

» Eye/Face Protection: Wear chemical safety goggles or glasses with side shields.

» Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin contact.

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a dust
cartridge.

First-Aid Measures

In the event of exposure, follow these first-aid procedures and seek medical attention if
symptoms persist.
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.

o Skin Contact: Wash the affected area with soap and water for at least 15 minutes while
removing contaminated clothing.

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and give 1-2 cups of water or
milk to drink. Call a poison control center immediately.

Accidental Release Measures

In case of a spill, follow these steps to ensure proper cleanup and disposal.

Isolate the hazard area and deny entry to unnecessary personnel.

Wear appropriate personal protective equipment as outlined in Section 4.

Sweep up the spilled solid material, avoiding dust generation, and place it in a sealed
container for disposal.

Wash the spill area after the material has been collected.

Stability and Reactivity

e Reactivity: The product is stable under normal conditions.

o Chemical Stability: Stable under recommended storage conditions. It is sensitive to moisture.
» Conditions to Avoid: Excess heat, moisture, and dust formation.

e Incompatible Materials: Strong oxidizing agents and bases.

» Hazardous Decomposition Products: When heated to decomposition, it may emit nitrogen
oxides (NOXx), carbon monoxide (CO), and carbon dioxide (COz).

Toxicological Information
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The toxicological properties of Glycine-1-13C,15N have not been fully investigated. The
information provided is based on unlabeled glycine.

Toxicity Metric Value Species

Oral LD50 7930 mg/kg Rat

o Carcinogenic Effects: Not classified as a carcinogen.
o Mutagenic Effects: No information available.
o Teratogenic Effects: No information available.

A 4-week repeated dose toxicity study in rats concluded that the no-observed-adverse-effect
level (NOAEL) for glycine was at least 2000 mg/kg/day.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general workflow for handling Glycine-1-13C,15N and the
logical relationships for hazard assessment and control.
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Caption: General workflow for safe handling of Glycine-1-13C,15N.
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Caption: Logical relationship for hazard assessment and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Glycine-1-13C,15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043606#glycine-1-13c-15n-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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